N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-(3-imidazol-1-yl-6-oxopyridazin-1-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C17H17N5O5S/c23-17-4-3-16(21-7-5-18-12-21)20-22(17)8-6-19-28(24,25)13-1-2-14-15(11-13)27-10-9-26-14/h1-5,7,11-12,19H,6,8-10H2
• InChI Key: ZIVRKHIAAYYXOM-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCCN3C(=O)C=CC(=N3)N4C=CN=C4
• Molecular Formula: C17H17N5O5S
• Molecular Weight: 403.4 g/mol

Description

N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C17H17N5O5S and its molecular weight is 403.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Screening

The compound, part of a broader class of sulfonamides, has been explored for its biological activities. A study details the synthesis of ethylated sulfonamides incorporating a 1,4-benzodioxane moiety, examining their effects against various enzymes and bacterial strains. These compounds, including derivatives similar to the specified chemical, showed good inhibitory activity against lipoxygenase and moderate against acetylcholinesterase, butyrylcholinesterase, and α-glucosidase. Some also displayed antibacterial properties (M. Irshad et al., 2016).

Antioxidant Capacity Reaction Pathways

Another area of research involves understanding the antioxidant capacity of similar sulfonamide compounds. The ABTS/PP decolorization assay, often used to evaluate antioxidant capacity, indicates that certain sulfonamides can participate in reactions leading to the formation of coupling adducts with antioxidant properties. This implies potential applications in mitigating oxidative stress or as antioxidant agents (I. Ilyasov et al., 2020).

Molecular Docking and Antimicrobial Activities

Sulfonamide derivatives, related to the compound , have been synthesized and assessed for their antimicrobial and antiproliferative effects. Molecular docking studies indicate these compounds as potential inhibitors against various enzymes, highlighting their relevance in developing new therapeutic agents (Shimaa M. Abd El-Gilil, 2019).

Cardiac Electrophysiological Activity

The compound's analogs have been evaluated for their cardiac electrophysiological activity, identifying them as potential class III agents. This suggests its structural moieties may contribute to selective therapeutic interventions in cardiac arrhythmias (T. K. Morgan et al., 1990).